Methyl octanoate Methyl octanoate Methyl octanoate appears as a colorless liquid. Insoluble in water and about the same density as water. Used to make other chemicals.
Methyl octanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of octanoic acid with the hydroxy group of methanol. It has a role as a metabolite. It is a fatty acid methyl ester and an octanoate ester.
Methyl octanoate is a natural product found in Humulus lupulus, Elsholtzia fruticosa, and other organisms with data available.
Methyl octanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 111-11-5
VCID: VC20857045
InChI: InChI=1S/C9H18O2/c1-3-4-5-6-7-8-9(10)11-2/h3-8H2,1-2H3
SMILES: CCCCCCCC(=O)OC
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol

Methyl octanoate

CAS No.: 111-11-5

Cat. No.: VC20857045

Molecular Formula: C9H18O2

Molecular Weight: 158.24 g/mol

* For research use only. Not for human or veterinary use.

Methyl octanoate - 111-11-5

Specification

Description Methyl octanoate appears as a colorless liquid. Insoluble in water and about the same density as water. Used to make other chemicals.
Methyl octanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of octanoic acid with the hydroxy group of methanol. It has a role as a metabolite. It is a fatty acid methyl ester and an octanoate ester.
Methyl octanoate is a natural product found in Humulus lupulus, Elsholtzia fruticosa, and other organisms with data available.
Methyl octanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 111-11-5
Molecular Formula C9H18O2
Molecular Weight 158.24 g/mol
IUPAC Name methyl octanoate
Standard InChI InChI=1S/C9H18O2/c1-3-4-5-6-7-8-9(10)11-2/h3-8H2,1-2H3
Standard InChI Key JGHZJRVDZXSNKQ-UHFFFAOYSA-N
SMILES CCCCCCCC(=O)OC
Canonical SMILES CCCCCCCC(=O)OC
Appearance Unit:1 gramSolvent:nonePurity:99%Physical liquid
Boiling Point 192.9 °C @ 760 mm Hg
194.00 to 195.00 °C. @ 760.00 mm Hg
Colorform COLORLESS, OILY LIQUID
Melting Point -40 °C

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